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Introduction
Carbomer 934 is a high molecular weight polymer of acrylic acid, widely utilized in the

pharmaceutical and cosmetic industries as a gelling agent, thickener, and stabilizer. The

viscosity of Carbomer 934 gels is a critical quality attribute that influences product

performance, stability, and sensory characteristics. Accurate and reproducible viscosity

measurements are therefore essential for formulation development, quality control, and

ensuring product efficacy. This document provides a detailed protocol for the preparation of

Carbomer 934 gels and the subsequent measurement of their viscosity using a rotational

viscometer.

Factors Influencing Carbomer 934 Gel Viscosity
The rheological properties of Carbomer 934 gels are primarily influenced by three key factors:

concentration, pH, and the presence of ions.[1]

Concentration: As the concentration of Carbomer 934 in an aqueous dispersion increases,

the viscosity of the resulting gel increases significantly. This is due to the greater number of

polymer chains available to form a networked structure.[2]

pH: Carbomer 934 is an acidic polymer and requires neutralization to achieve its maximum

viscosity. In an acidic environment, the polymer chains are tightly coiled. Upon neutralization
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with a suitable base (e.g., triethanolamine, sodium hydroxide), the carboxylic acid groups

ionize, leading to electrostatic repulsion between the charged groups. This repulsion causes

the polymer chains to uncoil and expand, resulting in a dramatic increase in viscosity.[1] The

optimal pH for maximum viscosity is typically in the range of 6 to 8.[1]

Ionic Strength: The presence of ions in the formulation can shield the electrostatic repulsions

between the ionized carboxyl groups, causing the polymer chains to contract and leading to

a decrease in viscosity.[3]

Quantitative Data: Viscosity of Carbomer 934 Gels
The following table summarizes the typical viscosity of Carbomer 934 gels at various

concentrations and pH values. It is important to note that these values can vary depending on

the specific formulation and measurement conditions.

Carbomer 934
Concentration (w/w %)

pH Range Typical Viscosity (cP)

0.5% 4.0 - 5.0 Low

1.0% 4.0 - 5.0 Moderate

0.5% 6.0 - 7.0 High

1.0% 6.0 - 7.0 Very High

1.5% 6.0 - 7.0 Extremely High

2.0% 6.0 - 7.0 Gel-like solid

Note: "Low," "Moderate," "High," "Very High," and "Extremely High" are qualitative descriptors.

Specific viscosity values should be determined experimentally for each formulation.

Experimental Protocols
Preparation of Carbomer 934 Gel (1% w/w)
This protocol describes the preparation of a 1% w/w aqueous gel of Carbomer 934.

Materials:
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Carbomer 934 powder

Purified water

Neutralizing agent (e.g., 10% w/v Triethanolamine solution or 1 M Sodium Hydroxide

solution)

Beaker

Overhead stirrer or magnetic stirrer with a vortex-creating stir bar

pH meter

Methodology:

Dispersion: Vigorously agitate the purified water with an overhead stirrer or magnetic stirrer

to create a vortex. Slowly and carefully sift the Carbomer 934 powder into the vortex to

prevent the formation of clumps.[1]

Hydration: Continue stirring until the polymer is fully dispersed. Allow the dispersion to stand

for at least 2-24 hours to ensure complete hydration of the polymer particles.[1] The

dispersion will appear translucent and slightly viscous.

Neutralization: While stirring gently, add the neutralizing agent dropwise to the hydrated

Carbomer 934 dispersion.

Gel Formation: As the pH of the dispersion approaches neutrality (pH 6-8), a significant

increase in viscosity will be observed, and a clear gel will form.[1]

Final pH Adjustment: Monitor the pH of the gel using a calibrated pH meter. Continue to add

the neutralizing agent until the desired pH is reached.

Viscosity Measurement Protocol
This protocol outlines the procedure for measuring the viscosity of the prepared Carbomer 934
gel using a rotational viscometer (e.g., Brookfield viscometer).

Equipment:
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Rotational viscometer with a set of spindles

Appropriate spindle for the expected viscosity (e.g., T-bar spindle for very high viscosity gels)

[1]

Water bath for temperature control

Beaker containing the Carbomer 934 gel sample

Methodology:

Instrument Setup:

Ensure the viscometer is level and calibrated according to the manufacturer's instructions.

Select an appropriate spindle and rotational speed based on the expected viscosity of the

gel. For high-viscosity gels, a lower speed and a larger spindle (or a T-bar spindle) are

generally recommended.[1][4] The goal is to obtain a torque reading between 10% and

100% of the instrument's capacity.[5]

Sample Preparation and Equilibration:

Place a sufficient amount of the Carbomer 934 gel into a beaker, ensuring there are no air

bubbles.

Place the beaker in a water bath to allow the sample to equilibrate to the desired

measurement temperature (e.g., 25°C).[1]

Measurement:

Carefully immerse the selected spindle into the gel to the specified depth, avoiding the

introduction of air bubbles.

Turn on the viscometer motor and allow the reading to stabilize. The time to stabilization

will depend on the gel's properties and the rotational speed.

Record the viscosity value in centipoise (cP) or Pascal-seconds (Pa·s).
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It is recommended to take multiple readings at different rotational speeds to assess the

shear-thinning behavior of the gel.
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Caption: Experimental workflow for Carbomer 934 gel preparation and viscosity measurement.
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Caption: Factors influencing the viscosity of Carbomer 934 gels.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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